methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate

• IUPAC Name: methyl 4-methyl-2-[[2-[(E)-3-(4-nitrophenyl)prop-2-enoyl]oxyacetyl]amino]pentanoate
• InChI: InChI=1S/C18H22N2O7/c1-12(2)10-15(18(23)26-3)19-16(21)11-27-17(22)9-6-13-4-7-14(8-5-13)20(24)25/h4-9,12,15H,10-11H2,1-3H3,(H,19,21)/b9-6+
• InChI Key: PEKRSCQRSKEFFN-RMKNXTFCSA-N
• Canonical SMILES: CC(C)CC(C(=O)OC)NC(=O)COC(=O)C=CC1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(C)CC(C(=O)OC)NC(=O)COC(=O)/C=C/C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C18H22N2O7
• DSSTOX Substance ID: DTXSID10417221
• Molecular Weight: 378.4 g/mol
• CAS RN: 5910-15-6

Description

Methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate, also known as MNAL, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNAL is a derivative of leucine, an essential amino acid that plays a crucial role in protein synthesis and muscle growth.

Mechanism of Action

Methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate works by activating the mTOR signaling pathway, which plays a crucial role in protein synthesis and muscle growth. This compound also activates the Akt signaling pathway, which is involved in cell survival and proliferation. By activating these pathways, this compound promotes protein synthesis and muscle growth, as well as inhibits the growth of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to increase muscle mass and strength in animal models. This compound has also been shown to improve glucose tolerance and insulin sensitivity in obese mice. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate in lab experiments is its ability to stimulate protein synthesis and muscle growth, which makes it a valuable tool for studying these processes. This compound is also relatively stable and can be stored for long periods of time. However, the synthesis of this compound is a time-consuming process that requires expertise in organic chemistry. In addition, this compound is not widely available and can be expensive.

Future Directions

There are several future directions for research on methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate. One area of research is the development of more efficient synthesis methods for this compound, which could make it more accessible to researchers. Another area of research is the study of this compound's potential applications in the treatment of muscle wasting disorders, such as sarcopenia. Finally, this compound could be studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.

Scientific Research Applications

Methyl N-({[3-(4-nitrophenyl)acryloyl]oxy}acetyl)leucinate has been used in various scientific research applications, including the study of protein synthesis, muscle growth, and cancer. This compound has been shown to stimulate protein synthesis in muscle cells and increase muscle mass in animal models. This compound has also been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.